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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B3430168

Essential Safety and Handling Guide for 1-
Tridecanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1-Tridecanol. Adherence to these procedures is critical for ensuring a
safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 1-Tridecanol, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

Protects against potential eye

irritation from splashes or dust.

[1](2]

Hand Protection

Wear appropriate protective
gloves, such as synthetic
rubber gloves.[3][4]

Prevents skin contact which

may cause irritation.

Body Protection

A laboratory coat and close-
toed footwear are the minimum
requirements. Wear
appropriate protective clothing

to minimize skin contact.

Reduces the risk of accidental

skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
particulate filter respirator
adapted to the airborne
concentration of the substance

is recommended.

Protects against inhalation,
which may cause respiratory

tract irritation.

Physical and Chemical Properties

Understanding the properties of 1-Tridecanol is crucial for safe handling and storage.
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Property Value

Appearance White solid or colorless oily liquid.

Molecular Formula C13H280

Molecular Weight 200.36 g/mol

Melting Point 29-34 °C (lit.)

Boiling Point 155-156 °C at 15 mmHg (lit.)

Flash Point >113 °C (>235 °F) - closed cup

Density 0.822 g/mL at 25 °C (lit.)

Solubility Insoluble in water; soluble in alcohol and ether.
Vapor Density 6.9 (vs air)

Handling and Storage Procedures

Handling:

e Wash hands thoroughly after handling.

o Use with adequate ventilation to keep airborne concentrations low.
e Avoid contact with eyes, skin, and clothing.

e Minimize dust generation and accumulation.

o Keep the container tightly closed when not in use.

e Avoid ingestion and inhalation.

Storage:

o Store in a cool, dry, well-ventilated area.

o Keep the container tightly closed.
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» Store away from incompatible substances such as strong acids and strong oxidizing agents.

 Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.

Emergency and First Aid Measures

Immediate response is critical in the event of exposure.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical

attention.

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Wash the exposed area with soap
and water. Get medical aid if irritation develops

or persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Get medical
aid.
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
Ingestion 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid immediately.

Spill and Disposal Plan

Spill Response:

In the event of a 1-Tridecanol spill, follow the workflow below.
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Workflow for 1-Tridecanol Spill Response

Ensure safety first

Evacuate Immediate Area

Assess Spill Size and Risk

Small Spill?
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Y

Large Spill
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Y
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Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-Tridecanol spill.
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Disposal:

e Dispose of waste material in accordance with national and local regulations.
o Collect spilled material and place it into a suitable, sealed disposal container.
e Do not allow the chemical to enter drains or the environment.

It may be possible to dissolve or mix the material with a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber system.

» Leave chemicals in their original containers and do not mix with other waste.

e Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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